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Compound of Interest

(S)-Quinuclidin-3-amine
dihydrochloride

Cat. No.: B137687

Compound Name:

Technical Guide: (S)-3-Aminoquinuclidine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
(S)-3-Aminoquinuclidine dihydrochloride, a key chiral building block in pharmaceutical research
and development. Its unique bicyclic structure makes it a valuable component in the synthesis
of bioactive molecules, particularly those targeting neurological disorders.[1] The
dihydrochloride salt form offers enhanced stability and solubility, crucial for pharmaceutical
formulations.[1]

Core Physical and Chemical Properties

(S)-3-Aminoquinuclidine dihydrochloride is commercially available from various suppliers. The
following tables summarize its key physical and chemical properties based on compiled data.

General Information
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Property Value Source(s)
CAS Number 119904-90-4 [LI213]415181r71
Molecular Formula C7H14aNz - 2HCI [4105181191]

(S)-(-)-3-Amino-1-
Synonyms azabicyclo[2.2.2]octane [11031[7]
Dihydrochloride

(3S)-1-azabicyclo[2.2.2]octan-

3-amine;dihydrochloride

[317]

Physical Characteristics

Property Value Source(s)

White to off-white or light
Appearance ) [1][10]
yellow solid/powder/crystal

Molecular Weight 199.12 g/mol [L121131141151181
Melting Point >260 °C [2][6]
B Slightly soluble in Methanol
Solubility [6]
and Water
Optical Rotation [0]20/D -24°, ¢ = 1 in H20 [81I91[11]

[0]D25 = -23.5t0-26.5°, c =1

in water

[1]

-22.0 to -26.0 deg (C=1, H20)

Spectroscopic and Structural Identifiers
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Identifier Value

Source(s)

N[C@H]1C2CCN(C1)CC2.Cl.

SMILES

[2]

cl

Cl.CLN[C@ @H]1CN2CC[C@
[81e1[11]

H]1CC2
INChI=1S/C7H14N2.2CIH/c8-

InChl 7-5-9-3-1-6(7)2-4-9;;/h6-7H,1-  [2][8][9][11]
5,8H2;2*1H/t7-;;/m1../s1
STZHBULOYDCZET-

InChiKey (21811911 1]

XCUBXKJBSA-N

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of (S)-3-

Aminoquinuclidine dihydrochloride are not readily available in the public domain. However,

standard laboratory procedures for determining the melting point and solubility of a solid

compound are provided below as a general guideline.

Melting Point Determination (Capillary Method)

Objective: To determine the melting point range of (S)-3-Aminoquinuclidine dihydrochloride.

Materials:

(S)-3-Aminoquinuclidine dihydrochloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

e Ensure the (S)-3-Aminoquinuclidine dihydrochloride sample is completely dry.
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e Grind a small amount of the sample into a fine powder using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end of the tube on a hard surface.

o Place the capillary tube into the heating block of the melting point apparatus.
o Set the apparatus to heat at a rate of 10-20 °C per minute for a rapid initial determination.

» Observe the sample and record the temperature at which it begins to melt (the first
appearance of liquid) and the temperature at which it is completely molten. This provides an
approximate melting range.

e For a more accurate determination, repeat the process with a fresh sample, setting the
heating rate to 1-2 °C per minute starting from a temperature approximately 20 °C below the
previously observed melting range.

e Record the precise melting point range. Given the high melting point of this compound, a
suitable high-temperature apparatus is required.

Aqueous Solubility Determination (Shake-Flask Method)

Objective: To determine the approximate solubility of (S)-3-Aminoquinuclidine dihydrochloride
in water.

Materials:

¢ (S)-3-Aminoquinuclidine dihydrochloride sample
« Distilled or deionized water

 Vials with screw caps

e Analytical balance

o Magnetic stirrer and stir bars or a shaker bath

e Centrifuge
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e pH meter

o Spectrophotometer or HPLC for concentration analysis

Procedure:

e Add a known excess amount of (S)-3-Aminoquinuclidine dihydrochloride to a series of vials.
e Add a precise volume of water to each vial.

o Seal the vials and place them on a shaker or with a magnetic stirrer at a constant
temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

 After agitation, allow the samples to stand to let the excess solid settle.
o Centrifuge the samples to ensure complete separation of the undissolved solid.

o Carefully extract a known volume of the supernatant (the clear saturated solution) without
disturbing the solid pellet.

o Measure the pH of the saturated solution.
« Dilute the supernatant to a concentration suitable for analysis.

o Determine the concentration of the dissolved (S)-3-Aminoquinuclidine dihydrochloride in the
diluted supernatant using a validated analytical method (e.g., UV-Vis spectrophotometry or
HPLC).

» Calculate the solubility in units such as mg/mL or mol/L.

Visualized Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical compound like (S)-3-Aminoquinuclidine dihydrochloride.
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Compound Characterization Workflow

Obtain Pure Sample of
(S)-3-Aminoquinuclidine dihydrochloride

Y
Visual Inspection . . - - Spectroscopic Analysis . .
(Appearance, Color) Melting Point Determination Solubility Assessment (©.9., NMR, IR, MS) Optical Rotation Measurement
Y

Data Compilation and Analysis

Technical Data Sheet Generation
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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